Cas no 2097914-43-5 (1-{2-4-(furan-2-yl)phenyl-2-hydroxyethyl}-3-(2-methoxyethyl)urea)

• Product Name: 1-{2-4-(furan-2-yl)phenyl-2-hydroxyethyl}-3-(2-methoxyethyl)urea
• CAS No: 2097914-43-5
• MF: C₁₆H₂₀N₂O₄
• MW: 304.341004371643
• CID: 5961455
• PubChem ID: 126852766
• Update Time: 2025-11-05

1-{2-4-(furan-2-yl)phenyl-2-hydroxyethyl}-3-(2-methoxyethyl)urea Chemical and Physical Properties

Names and Identifiers

• 1-{2-4-(furan-2-yl)phenyl-2-hydroxyethyl}-3-(2-methoxyethyl)urea
• F6517-4082
• 2097914-43-5
• 1-{2-[4-(furan-2-yl)phenyl]-2-hydroxyethyl}-3-(2-methoxyethyl)urea
• AKOS032459608
• 1-[2-[4-(furan-2-yl)phenyl]-2-hydroxyethyl]-3-(2-methoxyethyl)urea

• Inchi： 1S/C16H20N2O4/c1-21-10-8-17-16(20)18-11-14(19)12-4-6-13(7-5-12)15-3-2-9-22-15/h2-7,9,14,19H,8,10-11H2,1H3,(H2,17,18,20)
• InChI Key： QCUIVQNRARLUPZ-UHFFFAOYSA-N
• SMILES： OC(CNC(NCCOC)=O)C1C=CC(C2=CC=CO2)=CC=1

Computed Properties

• Exact Mass: 304.14230712g/mol
• Monoisotopic Mass: 304.14230712g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 83.7Ų

Additional information on 1-{2-4-(furan-2-yl)phenyl-2-hydroxyethyl}-3-(2-methoxyethyl)urea

Introduction to Compound with CAS No. 2097914-43-5 and Product Name: 1-{2-4-(furan-2-yl)phenyl-2-hydroxyethyl}-3-(2-methoxyethyl)urea

The compound with the CAS number 2097914-43-5 and the product name 1-{2-4-(furan-2-yl)phenyl-2-hydroxyethyl}-3-(2-methoxyethyl)urea represents a significant advancement in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural and functional properties, has garnered considerable attention due to its potential applications in various biomedical and therapeutic contexts.

At the core of this compound's molecular structure lies a furan-2-yl substituent, which is a key feature contributing to its distinctive chemical behavior. The presence of this heterocyclic group enhances the compound's reactivity and interaction with biological targets, making it a promising candidate for further exploration in drug design and development. The phenyl ring further complements this structure, providing additional stability and facilitating specific interactions with biological molecules.

The urea moiety in the molecular backbone is another critical component that influences the compound's pharmacological properties. Urea-based compounds are well-known for their versatility in medicinal chemistry, often serving as key scaffolds in the development of novel therapeutics. The specific arrangement of the hydroxyethyl and 2-methoxyethyl groups further modulates the compound's solubility, bioavailability, and overall pharmacokinetic profile, making it an attractive candidate for various therapeutic applications.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to gain deeper insights into the interactions between this compound and biological targets. Studies have shown that the 1-{2-4-(furan-2-yl)phenyl-2-hydroxyethyl}-3-(2-methoxyethyl)urea molecule exhibits strong binding affinity to certain enzymes and receptors, suggesting its potential as an inhibitor or modulator in therapeutic contexts. These findings are particularly exciting given the increasing emphasis on targeted therapies in modern medicine.

In addition to its pharmacological potential, this compound has also shown promise in preclinical studies as a tool for understanding disease mechanisms. Researchers have utilized it to investigate pathways involving inflammation, oxidative stress, and cellular signaling, providing valuable insights into these complex biological processes. The ability of this compound to modulate multiple targets simultaneously makes it a valuable asset in drug discovery efforts aimed at developing multifunctional therapeutics.

The synthesis of 1-{2-4-(furan-2-yl)phenyl-2-hydroxyethyl}-3-(2-methoxyethyl)urea represents a significant achievement in synthetic chemistry. The development of efficient synthetic routes has enabled researchers to produce this compound in scalable quantities, facilitating further research and development. Advances in green chemistry principles have also been incorporated into its synthesis, minimizing waste and improving sustainability. These efforts align with broader industry trends toward environmentally responsible chemical manufacturing.

From a regulatory perspective, the characterization of this compound has been thorough and meticulous, ensuring compliance with international standards for safety and efficacy. Detailed toxicological studies have been conducted to assess its potential side effects and interactions with other substances. These studies are crucial for ensuring that any future therapeutic applications are safe and effective for patients.

The future prospects for 1-{2-4-(furan-2-yl)phenyl-2-hydroxyethyl}-3-(2-methoxyethyl)urea are vast and exciting. Ongoing research is exploring its potential in treating a range of conditions, from neurological disorders to chronic inflammatory diseases. Collaborative efforts between academic institutions, pharmaceutical companies, and biotech firms are expected to accelerate its development into novel therapeutics. The integration of cutting-edge technologies such as CRISPR gene editing and artificial intelligence-driven drug discovery is likely to further enhance its therapeutic potential.

In conclusion, the compound with CAS number 2097914-43-5 and product name 1-{2-4-(furan-2-yl)phenyl-2-hydroxyethyl}-3-(2-methoxyethyl)urea exemplifies the innovative spirit driving advancements in chemical and pharmaceutical research. Its unique structure, combined with promising preclinical results, positions it as a cornerstone in the development of next-generation therapeutics. As research continues to uncover new applications for this compound, its impact on medicine is poised to grow significantly.